3-Bromo-4-(chlorosulfonylmethyl)benzoic acid methyl ester
Overview
Description
3-Bromo-4-(chlorosulfonylmethyl)benzoic acid methyl ester, also known as MBCSM, is an important compound used in scientific research. It is a versatile reagent that can be used in a variety of laboratory experiments. This article will discuss the synthesis method, scientific research applications, mechanism of action, biochemical and physiological effects, advantages and limitations for lab experiments, and potential future directions.
Scientific Research Applications
3-Bromo-4-(chlorosulfonylmethyl)benzoic acid methyl ester is a versatile reagent that can be used in a variety of laboratory experiments. It is used as a catalyst in organic synthesis reactions, such as the synthesis of polymers, polyurethanes, and polyesters. It is also used as a reagent in the synthesis of heterocyclic compounds, such as indoles and pyridines. Additionally, 3-Bromo-4-(chlorosulfonylmethyl)benzoic acid methyl ester can be used in the synthesis of pharmaceuticals and agrochemicals.
Mechanism of Action
3-Bromo-4-(chlorosulfonylmethyl)benzoic acid methyl ester acts as a catalyst in the synthesis of organic compounds. It facilitates the formation of covalent bonds between two molecules, resulting in the formation of a new compound. The catalyst also helps to speed up the reaction and reduce the amount of energy required for the reaction to occur.
Biochemical and Physiological Effects
3-Bromo-4-(chlorosulfonylmethyl)benzoic acid methyl ester is a non-toxic compound and does not produce any adverse effects on the human body. It does not interact with any biochemical or physiological processes and therefore does not produce any direct physiological effects.
Advantages and Limitations for Lab Experiments
3-Bromo-4-(chlorosulfonylmethyl)benzoic acid methyl ester is a versatile reagent that can be used in a variety of laboratory experiments. It is relatively easy to synthesize and can be stored for long periods of time. However, it is a relatively expensive reagent and may not be suitable for large-scale experiments.
Future Directions
3-Bromo-4-(chlorosulfonylmethyl)benzoic acid methyl ester has potential applications in the synthesis of pharmaceuticals and agrochemicals. Additionally, it could be used in the synthesis of polymers, polyurethanes, and polyesters. Further research could also be conducted to explore new uses for 3-Bromo-4-(chlorosulfonylmethyl)benzoic acid methyl ester. Finally, research could be conducted to improve the synthesis method and reduce the cost of the reagent.
properties
IUPAC Name |
methyl 3-bromo-4-(chlorosulfonylmethyl)benzoate |
Source
|
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H8BrClO4S/c1-15-9(12)6-2-3-7(8(10)4-6)5-16(11,13)14/h2-4H,5H2,1H3 |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
HJVXLONUETUAED-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC(=O)C1=CC(=C(C=C1)CS(=O)(=O)Cl)Br |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H8BrClO4S |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
327.58 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
3-Bromo-4-(chlorosulfonylmethyl)benzoic acid methyl ester | |
CAS RN |
1061617-77-3 |
Source
|
| Record name | methyl 3-bromo-4-[(chlorosulfonyl)methyl]benzoate | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/information-on-chemicals | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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